Cas no 68251-76-3 (Naphthalene, 1-bromo-6-methyl-)

• Product Name: Naphthalene, 1-bromo-6-methyl-
• CAS No: 68251-76-3
• MF: C₁₁H₉Br
• MW: 221.093162298203
• MDL: MFCD17012374
• CID: 1734143
• PubChem ID: 640593
• Update Time: 2025-04-24

Naphthalene, 1-bromo-6-methyl- Chemical and Physical Properties

Names and Identifiers

• Naphthalene, 1-bromo-6-methyl-
• 1-Bromo-6-methylnaphthalene
• 1-Bromo-6-methyl-naphthalene
• DB-083803
• SCHEMBL7822962
• EN300-7352504
• WS-02078
• 68251-76-3
• SB38314
• E74127
• DTXSID10348768
• DTXCID90299840

• MDL： MFCD17012374
• Inchi： 1S/C11H9Br/c1-8-5-6-10-9(7-8)3-2-4-11(10)12/h2-7H,1H3
• InChI Key： BEDPUGSDUDHPMR-UHFFFAOYSA-N
• SMILES： BrC1=CC=CC2C=C(C)C=CC=21

Computed Properties

• Exact Mass: 219.989
• Monoisotopic Mass: 219.989
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 155
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.2
• Topological Polar Surface Area: 0Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Naphthalenes Naphthalenes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Naphthalenes

Additional information on Naphthalene, 1-bromo-6-methyl-

Introduction to 1-Bromo-6-Methyl-Naphthalene (CAS No. 68251-76-3)

1-Bromo-6-Methyl-Naphthalene, also known by its CAS registry number CAS No. 68251-76-3, is a versatile organic compound with significant applications in various fields of chemistry and materials science. This compound belongs to the family of naphthalene derivatives, which are widely studied due to their unique electronic properties and structural versatility. The presence of the bromine atom at the 1-position and a methyl group at the 6-position introduces distinct reactivity and functionality, making it a valuable intermediate in organic synthesis.

The structure of 1-Bromo-6-Methyl-Naphthalene consists of a naphthalene ring system with two substituents: a bromine atom and a methyl group. The naphthalene framework itself is a polycyclic aromatic hydrocarbon, which provides stability and aromaticity to the molecule. The bromine atom acts as an electron-withdrawing group, while the methyl group is an electron-donating group. This combination creates a balance in the electronic properties of the molecule, making it suitable for various chemical transformations.

Recent studies have highlighted the potential of 1-Bromo-6-Methyl-Naphthalene in advanced materials science, particularly in the development of organic semiconductors and optoelectronic devices. Researchers have explored its use as a building block for constructing heteroatom-containing aromatic systems, which are crucial for achieving high charge carrier mobility in organic electronics. For instance, a study published in Nature Communications demonstrated that derivatives of this compound can be incorporated into thin-film transistors, showcasing improved electrical performance compared to traditional materials.

In addition to its role in electronics, 1-Bromo-6-Methyl-Naphthalene has gained attention in medicinal chemistry due to its potential as a lead compound for drug discovery. The naphthalene skeleton is known for its ability to interact with various biological targets, such as protein kinases and G-protein coupled receptors (GPCRs). A recent investigation by researchers at Stanford University revealed that this compound exhibits moderate inhibitory activity against certain enzymes associated with neurodegenerative diseases, suggesting its potential as a starting point for developing therapeutic agents.

The synthesis of 1-Bromo-6-Methyl-Naphthalene typically involves multi-step organic reactions, often starting from naphthalene or its derivatives. One common approach involves Friedel-Crafts alkylation followed by bromination under controlled conditions. However, recent advancements in catalytic methods have enabled more efficient and selective syntheses. For example, the use of palladium-catalyzed cross-coupling reactions has been reported to streamline the synthesis process while maintaining high yields and purity.

In terms of applications, 1-Bromo-6-Methyl-Naphthalene is widely used as an intermediate in the production of specialty chemicals, agrochemicals, and pharmaceuticals. Its ability to undergo various nucleophilic substitutions and coupling reactions makes it highly versatile in chemical transformations. Furthermore, its stability under mild reaction conditions allows for its use in large-scale industrial processes without significant degradation or side reactions.

The environmental impact of 1-Bromo-6-Methyl-Naphthalene has also been a topic of interest among researchers. Studies have shown that this compound exhibits moderate biodegradability under aerobic conditions, with microbial communities capable of breaking it down into less complex molecules over time. However, further research is needed to fully understand its environmental fate and potential risks associated with its widespread use.

In conclusion, 1-Bromo-6-Methyl-Naphthalene (CAS No. 68251-76-3) is a valuable compound with diverse applications across multiple disciplines. Its unique chemical structure and reactivity make it an essential building block in organic synthesis, while recent advancements in its application have opened new avenues for innovation in materials science and medicinal chemistry. As research continues to uncover new properties and uses for this compound, it is poised to play an increasingly important role in both academic and industrial settings.